Cas no 2013245-71-9 (tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate
• CAS No: 2013245-71-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5807025
• PubChem ID: 165471400
• Update Time: 2025-06-23

tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate
• 2013245-71-9
• EN300-797714

• Inchi： 1S/C13H23NO3/c1-5-10(15)9-13(7-6-8-13)14-11(16)17-12(2,3)4/h5-9H2,1-4H3,(H,14,16)
• InChI Key： VYZBZSKFCMQQKO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(CC)=O)CCC1)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate

Introduction to tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate (CAS No. 2013245-71-9)

Tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2013245-71-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate, particularly its cyclobutyl and tert-butyl substituents, contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate consists of a carbamate functional group linked to a cyclobutyl ring, which is further substituted with a 2-oxobutyl moiety. This configuration imparts a high degree of steric hindrance due to the presence of the bulky tert-butyl group, which can influence its interactions with biological targets. The presence of the 2-oxobutyl group introduces a polar carbonyl functionality, enhancing the compound's solubility in polar solvents and potentially affecting its metabolic stability.

In recent years, there has been growing interest in carbamate-based compounds for their potential therapeutic applications. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The structural motif of tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate makes it a promising candidate for further investigation in medicinal chemistry. Specifically, the cyclobutyl ring can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate is its potential role in the development of novel drugs. Researchers have been exploring its utility as a precursor in the synthesis of bioactive molecules that target various diseases. For instance, studies have suggested that carbamate derivatives can exhibit inhibitory effects on certain enzymes and receptors involved in metabolic disorders and inflammatory conditions. The steric and electronic properties of tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate make it an attractive building block for designing molecules with tailored biological activities.

The synthesis of tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamate group typically involves condensation reactions between a carboxylic acid derivative and an amine, while the cyclobutyl and 2-oxobutyl substituents are incorporated through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a chemical biology perspective, tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate offers insights into the design of molecules that can modulate biological pathways. The compound's ability to interact with proteins and enzymes suggests potential applications in drug discovery and development. For example, researchers have been investigating its interactions with proteases and kinases, which are key targets in the treatment of cancer and inflammatory diseases. The structural flexibility provided by the cyclobutyl ring allows for fine-tuning of molecular interactions, making it a valuable tool in rational drug design.

The pharmacokinetic properties of tert-butyl N-[1-(2-oxobutyl)cyclobutyl]carbamate are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies have indicated that the compound exhibits moderate solubility in water and lipids, suggesting it may have favorable pharmacokinetic profiles for oral administration. Further investigations into its metabolic pathways will provide valuable insights into its potential side effects and duration of action.

In conclusion, tert-butyl N-[1-(2-oxobutul)cyclobutil]carbamate (CAS No. 2013245-71-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for designing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new insights into its chemical properties and biological activities, this compound is poised to play a crucial role in the development of next-generation drugs.